Cas no 524724-72-9 (8-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 8-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 524724-72-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD03617281
• CID: 1070992
• PubChem ID: 2759990
• Update Time: 2025-09-20

8-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• AS-41863
• EN300-5550172
• CS-0319904
• AKOS000264804
• STK504159
• 8-Methyl-2-phenyl-imidazo[1,2-a]pyridine-3-carboxaldehyde
• ALBB-006837
• BBL022459
• 8-methyl-2-phenyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• Z57905151
• DTXSID50374980
• MFCD03617281
• 524724-72-9

• MDL： MFCD03617281
• Inchi： 1S/C15H12N2O/c1-11-6-5-9-17-13(10-18)14(16-15(11)17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： UHSALGGPQFYDCQ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC=CC=2)N=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.4Ų

8-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles